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Compound of Interest

Compound Name:

(2-

(Diphenylphosphino)phenyl)metha

namine

Cat. No.: B178373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-
(Diphenylphosphino)phenyl)methanamine, a significant organophosphorus compound. This

document outlines its fundamental chemical properties, potential applications, and a

conceptual framework for its use in catalysis.

Core Compound Identification
(2-(Diphenylphosphino)phenyl)methanamine is a bifunctional ligand precursor possessing

both a soft phosphine and a hard amine donor site. This unique structural arrangement makes

it a versatile ligand in coordination chemistry and a valuable component in the synthesis of

catalysts.

Molecular Formula and Weight:

The empirical and molecular formula for (2-(Diphenylphosphino)phenyl)methanamine is

C19H18NP.[1][2] Its molecular weight is 291.33 g/mol .[1]
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Property Value Reference

Molecular Formula C19H18NP [1][2]

Molecular Weight 291.33 g/mol [1]

CAS Number 177263-77-3 [1]

Physicochemical Properties and Specifications
Detailed experimental data on the physicochemical properties of (2-
(Diphenylphosphino)phenyl)methanamine are proprietary to chemical suppliers. However,

general characteristics can be inferred from its structure and related compounds.

Property Description

Appearance Typically a solid at room temperature.

Solubility

Expected to be soluble in common organic

solvents like dichloromethane, chloroform, and

toluene due to the presence of aromatic rings.[3]

Purity
Commercially available with a purity of 98% or

higher.[1]

Storage
Recommended to be stored in a dark place

under an inert atmosphere.[1]

Applications in Catalysis
The primary application of (2-(Diphenylphosphino)phenyl)methanamine lies in its role as a

ligand in homogeneous catalysis. The diphenylphosphino group can coordinate with a variety

of transition metals, forming stable metal-phosphine complexes that are active catalysts for a

range of organic transformations.[3]

Key Catalytic Applications:

Cross-Coupling Reactions: Ligands of this type are instrumental in various cross-coupling

reactions, such as Suzuki, Heck, and Sonogashira couplings, which are fundamental in the
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synthesis of complex organic molecules, including pharmaceuticals.

Asymmetric Catalysis: Chiral versions of phosphine-amine ligands are employed in

asymmetric catalysis to produce enantiomerically pure compounds, a critical aspect of drug

development.

Conceptual Experimental Workflow: Ligand in a
Catalytic Cycle
While specific experimental protocols are proprietary and depend on the reaction, the following

diagram illustrates a generalized workflow for the application of (2-
(Diphenylphosphino)phenyl)methanamine as a ligand in a generic cross-coupling reaction.
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Caption: Conceptual catalytic cycle using the ligand.

Diagram Description: The DOT script above generates a diagram illustrating the role of (2-
(Diphenylphosphino)phenyl)methanamine (represented as 'L') in a typical cross-coupling

catalytic cycle. The ligand coordinates with a metal precursor to form an active catalyst. This
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catalyst then participates in a cycle of oxidative addition, transmetalation, and reductive

elimination to yield the desired product.

Experimental Protocols
Detailed experimental protocols for the synthesis of (2-
(Diphenylphosphino)phenyl)methanamine and its application in specific catalytic reactions

are typically found in peer-reviewed scientific literature and patents. A general synthetic

approach involves the condensation of benzeneethanamine with an aldehyde or ketone

containing the diphenylphosphino moiety.[3] For specific, validated protocols, researchers

should consult scientific databases and journals, referencing the compound's CAS number

(177263-77-3).

Safety and Handling
As with all chemical reagents, (2-(Diphenylphosphino)phenyl)methanamine should be

handled in a well-ventilated fume hood by trained personnel. Appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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